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Compound of Interest

Compound Name: Chloroazodin

Cat. No.: B3343046

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Chloroazodin, also known as Azochloramid, is an organic chloramine compound that has
been historically investigated for its potential application as a root canal irrigant and intracanal
medicament. Its proposed utility in endodontics stems from its characteristic as a mild, yet
persistent, antimicrobial agent. The mechanism of action is attributed to the slow and sustained
release of chlorine, which can exert a bactericidal effect over an extended period.

However, it is crucial to note that contemporary endodontic research on chloroazodin is
exceedingly limited. A comprehensive review of recent scientific literature reveals a significant
scarcity of in-depth studies and quantitative data regarding its efficacy and safety for root canal
disinfection. Much of the available information is historical, and the compound is not a
mainstream irrigant in modern endodontic practice. In contrast, significant research exists for
other agents like sodium hypochlorite and chlorhexidine.

Chemical and Physical Properties

Chloroazodin is a bright yellow crystalline solid with a faint chlorine-like odor. It is sparingly
soluble in water and its stability is compromised by exposure to light and contact with metals,
which accelerates its decomposition.[1][2][3]

Summary of Properties
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Property

Description

Citation

Chemical Name

N,N'-

Dichloroazodicarbonamidine

[2]

Synonym Azochloramid [1]
Appearance Bright yellow crystalline solid [2]
Solubility Slightly soluble in water [11[3]
Stability Light sensitive; decomposition (3]

accelerated by metals

Antimicrobial Action

Slow release of chlorine,

providing sustained action

[1]

Reactivity

Less reactive with organic
matter compared to other

chlorine compounds

[1]

Reported Concerns

High tissue-irritating potential

[1]

Experimental Protocols

Detailed, validated experimental protocols for the specific application of chloroazodin in

modern root canal disinfection studies are not readily available in the current body of scientific

literature. The following represents a generalized workflow for evaluating a new root canal

irrigant, which would be applicable to a systematic investigation of chloroazodin.

General Experimental Workflow for Evaluating a Novel
Root Canal Irrigant
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Caption: Generalized workflow for the evaluation of a root canal irrigant.
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Signaling Pathways

Due to the limited research on chloroazodin in endodontics, specific signaling pathways
related to its antimicrobial action or cytotoxicity in dental pulp or periodontal ligament cells have
not been elucidated. A general representation of the proposed mechanism of action is based
on its chemical properties.

Proposed Mechanism of Action of Chloroazodin

Chloroazodin Slow Release of
(Azochloramid) Active Chlorine

Oxidative Damage to
Cellular Components

(Proteins, DNA, Lipids)
Bacterial Cell

Bactericidal Effect

Click to download full resolution via product page

Caption: Proposed antimicrobial mechanism of chloroazodin.

Conclusion

While chloroazodin presents an interesting historical profile as a potential root canal
disinfectant with sustained antimicrobial action, the lack of current, robust scientific evidence
significantly limits its recommendation for clinical use or further development without substantial
foundational research. Professionals in drug development and research should be aware of its
historical context but must recognize the necessity for comprehensive in vitro and in vivo
studies to validate its efficacy and biocompatibility against modern endodontic standards. The
high tissue-irritating potential mentioned in historical literature would be a critical aspect to
address in any future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3343046#chloroazodin-application-in-root-canal-
disinfection-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.walshmedicalmedia.com/open-access/chlorhexidine-as-an-antimicrobial-agent-in-dentistry--a-review-2247-2452-1000879.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5349028/
https://iadr.abstractarchives.com/abstract/15iags-2123168/cytotoxicity-of-a-polyguanidine-compound-on-dental-pulp-stem-cells
https://iadr.abstractarchives.com/abstract/15iags-2123168/cytotoxicity-of-a-polyguanidine-compound-on-dental-pulp-stem-cells
https://www.benchchem.com/product/b3343046#chloroazodin-application-in-root-canal-disinfection-studies
https://www.benchchem.com/product/b3343046#chloroazodin-application-in-root-canal-disinfection-studies
https://www.benchchem.com/product/b3343046#chloroazodin-application-in-root-canal-disinfection-studies
https://www.benchchem.com/product/b3343046#chloroazodin-application-in-root-canal-disinfection-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3343046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

